1-(2,4-dimethylphenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanone

• IUPAC Name: 1-(2,4-dimethylphenyl)-2-(1-phenyltetrazol-5-yl)sulfanylethanone
• InChI: InChI=1S/C17H16N4OS/c1-12-8-9-15(13(2)10-12)16(22)11-23-17-18-19-20-21(17)14-6-4-3-5-7-14/h3-10H,11H2,1-2H3
• InChI Key: VXXVXOXPSCEVCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)CSC2=NN=NN2C3=CC=CC=C3)C
• Molecular Formula: C17H16N4OS
• Molecular Weight: 324.4 g/mol

Description

1-(2,4-dimethylphenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanone, also known as DTT, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. DTT belongs to the class of thioethers and tetrazoles, which are known for their diverse biological activities.

Mechanism of Action

1-(2,4-dimethylphenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanone exerts its biological activities by modulating various signaling pathways in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. 1-(2,4-dimethylphenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanone also activates the antioxidant defense system in the body, which helps to reduce oxidative stress and prevent cellular damage.
Biochemical and Physiological Effects:
1-(2,4-dimethylphenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanone has been shown to exert various biochemical and physiological effects in the body. It has been found to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). 1-(2,4-dimethylphenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanone also increases the levels of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT), which help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

1-(2,4-dimethylphenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanone has several advantages for laboratory experiments. It is readily available and can be synthesized using simple methods. 1-(2,4-dimethylphenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanone is also stable and can be stored for extended periods without degradation. However, 1-(2,4-dimethylphenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanone has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 1-(2,4-dimethylphenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanone. One potential area of research is the development of 1-(2,4-dimethylphenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanone-based drugs for the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another potential area of research is the investigation of the molecular mechanisms underlying the anti-inflammatory and antioxidant activities of 1-(2,4-dimethylphenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanone. Additionally, further studies are needed to determine the optimal dosage and administration of 1-(2,4-dimethylphenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanone for therapeutic applications.

Synthesis Methods

1-(2,4-dimethylphenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanone can be synthesized using various methods, including the reaction of 2,4-dimethylacetophenone with thiosemicarbazide, followed by the reaction of the resulting product with phenyl isocyanate. Another method involves the reaction of 2,4-dimethylacetophenone with thiosemicarbazide, followed by the reaction of the resulting product with phenyl isothiocyanate.

Scientific Research Applications

1-(2,4-dimethylphenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanone has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, antioxidant, antitumor, and anticonvulsant activities. 1-(2,4-dimethylphenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanone has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and epilepsy.